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Compound of Interest

4'-Fluorobiphenyl-4-sulfonyl
Compound Name:
chloride

Cat. No.: B046693

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
procedures for 4'-Fluorobiphenyl-4-sulfonyl chloride (CAS No. 116748-66-4). The
information is intended to support researchers, scientists, and professionals in drug
development in the safe handling and use of this compound.

Hazard Identification and Classification

4'-Fluorobiphenyl-4-sulfonyl chloride is classified as a corrosive substance that causes
severe skin burns and eye damage. Below is a summary of its GHS classification.

Table 1: GHS Classification

Classification Code Description
) ] o Causes severe skin burns and
Skin Corrosion/Irritation H314
eye damage
Signal Word Danger
Pictogram GHSO05 (Corrosion)

Physical and Chemical Properties
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Understanding the physical and chemical properties of a substance is crucial for its safe
handling and for designing experimental protocols.

Table 2: Physical and Chemical Properties of 4'-Fluorobiphenyl-4-sulfonyl chloride

Property Value Source
Molecular Formula C12H8CIFO2S [11[2]
Molecular Weight 270.71 g/mol [1][2]
Appearance White to off-white powder/solid  [3]
Melting Point 80-85 °C [3]
Boiling Point 372.9 °C at 760 mmHg [4]
Flash Point 179.3°C [4]
Density 1.384 g/cm3 [4]
Vapor Pressure 2.00E-05 mmHg at 25°C [4]
Purity =295% [2]

Handling and Storage

Proper handling and storage procedures are essential to minimize exposure and ensure the
stability of the compound.

Table 3: Handling and Storage Guidelines
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Guideline Description

- Handle in a well-ventilated place.[5]- Wear
suitable protective clothing, including gloves and
Handling eye/face protection.[5]- Avoid contact with skin
and eyes.[5]- Avoid formation of dust and
aerosols.[5]- Use non-sparking tools.[4]- Prevent

fire caused by electrostatic discharge.

- Store in a tightly closed container in a dry,

cool, and well-ventilated place.[5]- Store locked
Storage up.- Store away from incompatible materials.[5]-

Recommended storage under an argon

atmosphere at room temperature.[1][2]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling 4'-
Fluorobiphenyl-4-sulfonyl chloride.

Recommended PPE:
o Eye/Face Protection: Wear chemical safety goggles and/or a face shield.

o Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and a lab coat or
protective suit.

» Respiratory Protection: If dust is generated, use a NIOSH-approved respirator with a
particulate filter.

» Hand Protection: Wear chemical impermeable gloves.

First-Aid Measures

In case of exposure, immediate medical attention is required. The following are first-aid
measures to be taken.

Table 4: First-Aid Measures
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Exposure Route First-Aid Procedure

Move the victim to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ) i )
artificial respiration and seek immediate medical

attention.

Immediately remove all contaminated clothing.
) Wash off with soap and plenty of water for at
Skin Contact ) ) ) )
least 15 minutes. Seek immediate medical

attention.

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o )

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.

Rinse mouth with water. Do NOT induce
) vomiting. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.

Experimental Protocols and Workflows

Detailed experimental protocols for toxicological or hazard testing of 4'-Fluorobiphenyl-4-
sulfonyl chloride are not publicly available. However, a general workflow for chemical safety
assessment and handling is presented below.
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Emergency Response

.| Spill C
Safe Handling Protocol in case of spill 1 & cleanup

Select Appropriate PPE
Chemical Handling | __In case of exposure _ _ irst-Ai
& Experimentation First-Aid Measures
Engineering Controls
(Fume Hood)
Post-experiment
Waste Disposal

Planning & Assessment

9

Identify Hazards Evaluate Risks

Hazard Identification Risk Assessment

Literature Review &
SDS Analysis

Implement Controls
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Hazard Identification

(Corrosive - H314)

Risk Assessment
(Potential for skin/eye burns)

Elimination/Substitution
(If possible)

Engineering Controls
(e.g., Fume Hood, Glovebox)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Safe Work Practice
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4'-Fluorobiphenyl-4-sulfonyl Chloride: A Technical
Safety and Handling Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046693#4-fluorobiphenyl-4-sulfonyl-chloride-safety-
data-sheet-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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